2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(2,3-dioxo-4-phenylpyrazin-1-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C20H19N3O3/c1-2-15-8-10-16(11-9-15)21-18(24)14-22-12-13-23(20(26)19(22)25)17-6-4-3-5-7-17/h3-13H,2,14H2,1H3,(H,21,24)
• InChI Key: XEQLHZYVAWXTPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide, also known as DEPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of compounds related to 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide involve complex reactions and detailed analysis techniques. Studies like those conducted by Lukose et al. (2015) and Sebhaoui et al. (2020) have explored the synthesis of similar compounds, utilizing various spectroscopic techniques (NMR, IR, mass spectrometry) and X-ray diffraction for structural elucidation. These compounds are often synthesized through reactions involving amino acids or hydrazine derivatives, leading to a diverse range of structures with potential for further modification and investigation (Lukose et al., 2015) (Sebhaoui et al., 2020).

Biological Activities and Potential Applications

Research into the biological activities of compounds structurally related to 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide reveals a range of potential applications, particularly in the fields of antimicrobial and anticancer activity. For example, Saravanan et al. (2010) and Aslam et al. (2014) have synthesized compounds demonstrating significant antibacterial, antifungal, and anti-HIV activities, suggesting the potential for these compounds to be developed into new therapeutic agents (Saravanan et al., 2010) (Aslam et al., 2014).

Antioxidant Activity

The antioxidant properties of compounds related to 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide have also been a subject of study. Ahmad et al. (2012) explored the synthesis of novel N-substituted benzyl/phenyl derivatives, demonstrating moderate to significant radical scavenging activity. This indicates the potential of such compounds in the development of new antioxidant agents, which could be beneficial in combating oxidative stress-related diseases (Ahmad et al., 2012).